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Compound Focus: Albendazole sulfoxide-d7

Cat. No.: S12888524
Get Quote

Technical Specifications

The table below summarizes the core technical data for Albendazole sulfoxide-d7:

Property Specification

CAS Number 2469575-37-7 [1] [2]

Unlabeled CAS 54029-12-8 [1] [2] [3]

Molecular
Formula

C₁₂H₈D₇N₃O₃S [1] [2] [3]

Molecular Weight 288.37 g/mol [1] [2] [3]

Synonyms Ricobendazole-d7; Albendazole oxide-d7; Albendazole Impurity B (EP)-d7 [1] [2]

[3]

Appearance Solid [4]

Melting Point >180°C (dec.) [4]

Solubility Soluble in DMSO (Slightly), Methanol (Slightly) [4]

Storage 2-8°C (Refrigerator) [2] [4]
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Property Specification

Application Deuterated Tracer; Internal Standard for NMR, GC-MS, or LC-MS [1] [3]

Primary Research Applications

Internal Standard for Bioanalysis: Its primary use is as an internal standard in quantitative mass

spectrometry (LC-MS/GC-MS) and NMR spectroscopy. The deuterium label provides a nearly
identical chemical behavior to the non-deuterated Albendazole sulfoxide but a distinct mass

difference, enabling highly accurate quantification of drug and metabolite levels in complex biological
matrices like blood or tissue [1] [3].

Metabolic and Pharmacokinetic Tracer: Researchers use Albendazole sulfoxide-d7 to study the
absorption, distribution, metabolism, and excretion (ADME) of Albendazole. The deuterium-carbon

bond is stronger than the hydrogen-carbon bond, which can slow down specific metabolic pathways
and increase the compound's stability. This allows for more detailed kinetic studies and helps identify

and characterize metabolites [3].

Synthesis and Preparation Workflow

While the search results do not specify a synthesis protocol for the deuterated compound (Albendazole

sulfoxide-d7) itself, its production likely involves introducing deuterium atoms in the final steps of

synthesizing the non-deuterated Albendazole sulfoxide. The established synthesis method for the unlabeled

compound provides a foundational understanding.
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Synthesis pathway for unlabeled Albendazole sulfoxide, the precursor for the deuterated form [5] [6].

Detailed Protocol for Unlabeled Albendazole Sulfoxide [5] [6]

Reaction Setup: Albendazole is dissolved in glacial acetic acid as the reaction medium.
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Oxidation: The oxidizing agent, sodium metaperiodate (NaIO₄), is added to the solution. Other

oxidizing agents like hydrogen peroxide (H₂O₂) can also be used according to patent literature [5].
Temperature Control: The reaction is conducted under low-temperature conditions (typically 0-5°C)

to suppress the over-oxidation to the sulfone impurity [6].
Work-up and Purification: After the reaction is complete, the mixture is poured into ice water. The

pH is adjusted to neutral or slightly basic using a sodium hydroxide solution. The resulting crude solid
is collected, washed with water, and recrystallized from a suitable solvent like ethanol to achieve high

purity (>98%) [5] [6].

Key Synthesis Parameters

Parameter Optimal Condition Purpose/Rationale

Oxidizing
Agent

Sodium Metaperiodate (NaIO₄) [6] or

H₂O₂ [5]

Selective oxidation of sulfide to sulfoxide.

Solvent Glacial Acetic Acid [6] Serves as an effective reaction medium.

Temperature Low Temperature (e.g., 0-5°C) [6] Critical to prevent formation of Albendazole
sulfone.

Yield >90% [6] High efficiency under optimized conditions.

Key Takeaways for Researchers

Essential for Quantification: Albendazole sulfoxide-d7 is a critical tool for reliable quantification in
bioanalytical methods, ensuring data accuracy in preclinical and clinical studies [1] [3].

Synthesis Purity is Critical: The synthesis of the parent sulfoxide requires precise control of
temperature and oxidant to obtain a pure product free from the sulfone impurity, a consideration that

also applies to producing a high-quality deuterated standard [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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